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Compound of Interest

Compound Name: alpha-D-glucose-d12

Cat. No.: B12412515

For researchers, scientists, and drug development professionals, a precise understanding of
the molecular characteristics of isotopically labeled compounds is paramount. This guide
provides a detailed analysis of the molecular weight of alpha-D-glucose-d12, a deuterated
form of glucose, crucial for various research applications, including metabolic studies and drug
development.

Core Data Presentation

A clear comparison of the molecular weights of alpha-D-glucose and its deuterated analogue,
alpha-D-glucose-d12, is essential for accurate experimental design and data interpretation.
The following table summarizes the key quantitative data.

Compound Chemical Formula Molecular Weight ( g/mol )
alpha-D-Glucose CeH1206 180.156
alpha-D-Glucose-d12 CeD1206 192.228

Calculation of Molecular Weight

The molecular weight of a molecule is the sum of the atomic weights of its constituent atoms.
The chemical formula for alpha-D-glucose is CeH1206.[1][2][3] In alpha-D-glucose-d12, the
twelve hydrogen atoms (H) are replaced by twelve deuterium atoms (D), a heavier isotope of
hydrogen.
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The calculation is as follows:

alpha-D-Glucose (CeH120e):

6 x Atomic weight of Carbon (C) = 6 x 12.011 g/mol = 72.066 g/mol [4][5]

12 x Atomic weight of Hydrogen (H) = 12 x 1.008 g/mol = 12.096 g/mol

6 x Atomic weight of Oxygen (O) = 6 x 15.999 g/mol = 95.994 g/mol

Total Molecular Weight = 180.156 g/mol

alpha-D-Glucose-d12 (CsD1205):

6 x Atomic weight of Carbon (C) = 6 x 12.011 g/mol = 72.066 g/mol

12 x Atomic weight of Deuterium (D) = 12 x 2.014 g/mol = 24.168 g/mol

6 x Atomic weight of Oxygen (O) = 6 x 15.999 g/mol = 95.994 g/mol

Total Molecular Weight = 192.228 g/mol

Experimental Protocols for Molecular Weight
Determination

Several analytical techniques are employed to experimentally determine the molecular weight
of compounds, including isotopically labeled molecules like alpha-D-glucose-d12. The choice
of method depends on the sample's properties and the required accuracy.

1. Mass Spectrometry (MS):

¢ Principle: This is the most common and accurate method. The molecule is ionized, and the
resulting ions are separated based on their mass-to-charge ratio (m/z).

o Methodology:

o Sample Introduction: The sample is introduced into the mass spectrometer. For a solid like
alpha-D-glucose-d12, this may involve dissolution in a suitable solvent followed by
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infusion or injection into an ionization source.

o lonization: Various ionization techniques can be used, such as Electrospray lonization
(ESI) or Matrix-Assisted Laser Desorption/lonization (MALDI). ESI is a soft ionization
technique suitable for polar molecules like glucose, minimizing fragmentation.

o Mass Analysis: The ions are accelerated into a mass analyzer (e.g., Quadrupole, Time-of-
Flight (TOF), or Orbitrap). The analyzer separates the ions based on their m/z ratio.

o Detection: A detector records the abundance of ions at each m/z value, generating a mass
spectrum. The peak corresponding to the molecular ion ([M+H]*, [M+Na]*, etc.) allows for
the determination of the molecular weight.

2. Size Exclusion Chromatography with Multi-Angle Light Scattering (SEC-MALS):

» Principle: This method determines the absolute molar mass of a molecule in solution without
the need for column calibration with molecular weight standards.

o Methodology:

o Sample Preparation: The alpha-D-glucose-d12 sample is dissolved in an appropriate
mobile phase.

o Chromatographic Separation: The sample is injected into a size exclusion chromatography
(SEC) system. The SEC column separates molecules based on their hydrodynamic
volume.

o Detection: The eluent from the column passes through a series of detectors, typically a
refractive index (RI) detector to measure concentration and a multi-angle light scattering
(MALS) detector. The MALS detector measures the intensity of light scattered by the
molecules at various angles.

o Data Analysis: The light scattering data, combined with the concentration data from the RI
detector, is used to calculate the absolute molecular weight.

Visualizing the Isotopic Substitution
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The fundamental difference between alpha-D-glucose and alpha-D-glucose-d12 lies in the
isotopic composition of the hydrogen atoms. The following diagram illustrates this structural
distinction.
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Caption: Structural comparison of alpha-D-glucose and alpha-D-glucose-d12.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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